Cas no 1443286-75-6 (5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine)

• Product Name: 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine
• CAS No: 1443286-75-6
• MF: C₁₃H₈ClN₃
• MW: 241.675721168518
• CID: 5747412
• PubChem ID: 97181187
• Update Time: 2026-03-11

5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-pyridin-3-yl-[1,6]naphthyridine
• 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine
• A920943
• 1443286-75-6

• Inchi： 1S/C13H8ClN3/c14-13-10-3-4-11(9-2-1-6-15-8-9)17-12(10)5-7-16-13/h1-8H
• InChI Key： HGBVLFYUAONJRG-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C3C=NC=CC=3)=NC=2C=CN=1

Computed Properties

• Exact Mass: 241.0406750g/mol
• Monoisotopic Mass: 241.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine

Recent Advances in the Study of 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine (CAS: 1443286-75-6)

The compound 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine (CAS: 1443286-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique naphthyridine core, has been the subject of several studies aimed at exploring its pharmacological properties, synthesis pathways, and mechanism of action.

Recent research has focused on the synthesis and optimization of 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In terms of biological activity, 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine has shown potent inhibitory effects against specific kinase targets implicated in cancer and inflammatory diseases. Preclinical studies have demonstrated its ability to selectively inhibit aberrant signaling pathways, leading to reduced tumor growth in xenograft models. These findings were corroborated by in vitro assays, which revealed low nanomolar IC50 values against key oncogenic kinases.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine with its biological targets. Docking simulations suggest that the chloro and pyridinyl substituents play critical roles in binding affinity, offering avenues for further structural modifications to optimize therapeutic efficacy.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles.

In conclusion, 5-Chloro-2-(pyridin-3-yl)-1,6-naphthyridine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and potent biological activity make it a valuable subject for future research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.